Cas no 1602-00-2 (1,2-Bis(4-chlorophenyl)diazene)

1,2-Bis(4-chlorophenyl)diazene is an azo compound characterized by its distinct molecular structure featuring two 4-chlorophenyl groups linked by a diazene (–N=N–) bridge. This compound is primarily utilized in research and industrial applications, particularly as an intermediate in organic synthesis and dye manufacturing. Its stability under controlled conditions and well-defined reactivity make it suitable for selective chemical transformations. The presence of chloro substituents enhances its utility in cross-coupling reactions and as a precursor for more complex aromatic systems. Careful handling is recommended due to its potential sensitivity to light and heat. Analytical methods such as HPLC and NMR are typically employed for purity assessment.

1,2-Bis(4-chlorophenyl)diazene structure

1602-00-2 structure

Product Name:1,2-Bis(4-chlorophenyl)diazene

CAS No:1602-00-2

MF:C₁₂H₈Cl₂N₂

MW:251.111320495605

CID:192970

PubChem ID:15340

Update Time:2025-05-27

1,2-Bis(4-chlorophenyl)diazene Chemical and Physical Properties

Names and Identifiers

- 1,2-Bis(4-chlorophenyl)diazene
- 4,4'-Dichloroazobenzene
- 44DICHLOROAZOBENZENE
- BIS-(4-CHLORO-PHENYL)-DIAZENE
- Diazene,1,2-bis(4-chlorophenyl)-
- 4,4'-azochlorobenzene
- 4,4'-dichlorazobenzene
- DCAB
- p,p'-Dichloroazobenzene
- Diazene, 1,2-bis(4-chlorophenyl)-
- (E)-bis(4-chlorophenyl)-diazene
- 0TL0OEH9RX
- DTXSID701305943
- bis(4-chlorophenyl)-diazene
- Diazene, bis(4-chlorophenyl)-
- AKOS015995105
- XHQLXCFUPJSGOE-FOCLMDBBSA-N
- AKOS024333043
- NSC-59160
- 2-16-00-00013 (Beilstein Handbook Reference)
- YSZC3310
- BS-21614
- G10484
- Azobenzene, 4,4'-dichloro-
- Diazene, bis(4-chlorophenyl)-, (E)-
- NSC 59160
- J-519874
- BAA60200
- 4,4'-DICHLOROAZOBENZENE [HSDB]
- NSC59160
- SCHEMBL3282366
- (E)-1,2-Bis(4-chlorophenyl)diazene
- (E)-bis(4-chlorophenyl)diazene
- 1602-00-2
- Q27250852
- bis(4-chlorophenyl)diazene
- HSDB 2720
- A3543
- UNII-0TL0OEH9RX
- 21650-51-1
- (E)-1,2-Bis(4-chlorophenyl)diazene #
- BRN 0745559
- Azobenzene,4'-dichloro-
- XHQLXCFUPJSGOE-UHFFFAOYSA-N
- DB-307663
- MDL： D167659
- Inchi： 1S/C12H8Cl2N2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H/b16-15+
- InChI Key： XHQLXCFUPJSGOE-FOCLMDBBSA-N
- SMILES： ClC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 250.00600
Monoisotopic Mass: 250.006454
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 24.7

Experimental Properties

Density: 1.27
Melting Point: 179 °C
Boiling Point: 375.2°Cat760mmHg
Flash Point: 180.7°C
Refractive Index: 1.608
PSA: 24.72000
LogP: 5.40880

1,2-Bis(4-chlorophenyl)diazene Security Information

Storage Condition：Sealed in dry,2-8°C(BD259234)

1,2-Bis(4-chlorophenyl)diazene Customs Data

HS CODE：2927000090
Customs Data：

China Customs Code:
2927000090

Overview:

2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,2-Bis(4-chlorophenyl)diazene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D167659-5mg	4,4'-DICHLOROAZOBENZENE	1602-00-2		5mg	￥951.00	2021-05-21
Ambeed	A497992-1g	1,2-Bis(4-chlorophenyl)diazene	1602-00-2	95%	1g	$241.0	2025-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B923246-5mg	Bis-(4-chloro-phenyl)-diazene	1602-00-2		5mg	￥855.90	2022-09-29
Chemenu	CM342997-250mg	Bis-(4-chloro-phenyl)-diazene	1602-00-2	95%+	250mg	$150	2022-06-12
Chemenu	CM342997-1g	Bis-(4-chloro-phenyl)-diazene	1602-00-2	95%+	1g	$300	2022-06-12
Chemenu	CM342997-5g	Bis-(4-chloro-phenyl)-diazene	1602-00-2	95%+	5g	$915	2022-06-12
Ambeed	A497992-100mg	1,2-Bis(4-chlorophenyl)diazene	1602-00-2	95%	100mg	$100.0	2025-02-24
Ambeed	A497992-250mg	1,2-Bis(4-chlorophenyl)diazene	1602-00-2	95%	250mg	$121.0	2025-02-24
eNovation Chemicals LLC	Y1250510-250mg	Diazene, 1,2-bis(4-chlorophenyl)-	1602-00-2	90%	250mg	$255	2024-06-07
eNovation Chemicals LLC	Y1250510-100mg	Diazene, 1,2-bis(4-chlorophenyl)-	1602-00-2	90%	100mg	$185	2024-06-07

1,2-Bis(4-chlorophenyl)diazene Production Method

Production Method 1

1602-00-2

823-86-9

614-26-6

Reaction Conditions

1.1 Catalysts: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; 30 min, rt
1.2 Reagents: Potassium borohydride Catalysts: Iron , Palladium , Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; rt
1.3 rt; 4 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Sustainable and Scalable Fe/ppm Pd Nanoparticle Nitro Group Reductions in Water at Room Temperature

Gabriel, Christopher M.; et al, Organic Process Research & Development, 2017, 21(2), 247-252

Production Method 2

1602-00-2

932-98-9

823-86-9

614-26-6

Reaction Conditions

1.1 Catalysts: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt; 30 min, rt
1.2 Reagents: Potassium borohydride Catalysts: Iron , Palladium , Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt
1.3 rt; 3 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt
1.5 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Sustainable and Scalable Fe/ppm Pd Nanoparticle Nitro Group Reductions in Water at Room Temperature

Gabriel, Christopher M.; et al, Organic Process Research & Development, 2017, 21(2), 247-252

1,2-Bis(4-chlorophenyl)diazene Preparation Products

1,2-Bis(4-chlorophenyl)diazene Suppliers

Amadis Chemical Company Limited

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(CAS:1602-00-2)1,2-Bis(4-chlorophenyl)diazene

Order Number:A3543

Stock Status:in Stock

Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):220.0/594.0

Email:sales@amadischem.com

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Related Categories

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